Cas no 61757-75-3 (Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-)
61757-75-3 structure
Product Name:Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-
CAS No:61757-75-3
MF:C12H13N3
MW:199.251722097397
CID:467280
PubChem ID:21414568
Update Time:2025-04-19
Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-
- 2-(2-cyanoethyl)bicyclo[2.2.1]heptane-3,5-dicarbonitrile
- DTXSID20613414
- SCHEMBL11762613
- 3-(2-Cyanoethyl)bicyclo[2.2.1]heptane-2,6-dicarbonitrile
- 61757-75-3
-
- Inchi: 1S/C12H13N3/c13-3-1-2-10-8-4-9(6-14)11(5-8)12(10)7-15/h8-12H,1-2,4-5H2
- InChI Key: ALZPFJVDNNLBGD-UHFFFAOYSA-N
- SMILES: N#CC1C(CCC#N)C2CC(C#N)C1C2
Computed Properties
- Exact Mass: 199.11109
- Monoisotopic Mass: 199.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
61757-75-3 (Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 3-(2-cyanoethyl)-) Related Products
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